![molecular formula C17H23N3OS B5362707 2-{[2-(1-azepanyl)-2-oxoethyl]thio}-1-ethyl-1H-benzimidazole](/img/structure/B5362707.png)
2-{[2-(1-azepanyl)-2-oxoethyl]thio}-1-ethyl-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[2-(1-azepanyl)-2-oxoethyl]thio}-1-ethyl-1H-benzimidazole, also known as AZD-8931, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been shown to have potential as an anticancer agent, particularly in the treatment of non-small cell lung cancer (NSCLC).
Mechanism of Action
2-{[2-(1-azepanyl)-2-oxoethyl]thio}-1-ethyl-1H-benzimidazole works by binding to the ATP-binding site of the EGFR tyrosine kinase, thereby inhibiting its activity. This results in the inhibition of downstream signaling pathways involved in cell growth and proliferation, ultimately leading to cell death.
Biochemical and Physiological Effects
In addition to its anticancer effects, this compound has also been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the growth of human umbilical vein endothelial cells (HUVECs), which play a role in angiogenesis. It has also been shown to inhibit the proliferation of human dermal fibroblasts, which are involved in wound healing.
Advantages and Limitations for Lab Experiments
One advantage of 2-{[2-(1-azepanyl)-2-oxoethyl]thio}-1-ethyl-1H-benzimidazole is its specificity for the EGFR tyrosine kinase, which makes it a potentially effective anticancer agent with fewer off-target effects. However, like many small molecule inhibitors, it can be difficult to administer in vivo due to issues with solubility and bioavailability.
Future Directions
There are several directions for future research with 2-{[2-(1-azepanyl)-2-oxoethyl]thio}-1-ethyl-1H-benzimidazole. One potential area of investigation is its use in combination with other anticancer agents, such as chemotherapy or other targeted therapies. Another potential area of research is the development of more effective formulations of the drug that address issues with solubility and bioavailability. Finally, further studies are needed to better understand the mechanisms of resistance to this compound and to identify biomarkers that can be used to predict response to the drug.
Synthesis Methods
The synthesis of 2-{[2-(1-azepanyl)-2-oxoethyl]thio}-1-ethyl-1H-benzimidazole involves several steps, including the reaction of 2-(1-azepanyl)ethanethiol with 2-bromoacetyl-1-ethyl-1H-benzimidazole, followed by a cyclization reaction to form the final product.
Scientific Research Applications
2-{[2-(1-azepanyl)-2-oxoethyl]thio}-1-ethyl-1H-benzimidazole has been extensively studied in preclinical models of NSCLC, with promising results. In vitro studies have shown that it inhibits the growth and proliferation of NSCLC cells, and in vivo studies have demonstrated its ability to inhibit tumor growth and metastasis in mouse models.
properties
IUPAC Name |
1-(azepan-1-yl)-2-(1-ethylbenzimidazol-2-yl)sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3OS/c1-2-20-15-10-6-5-9-14(15)18-17(20)22-13-16(21)19-11-7-3-4-8-12-19/h5-6,9-10H,2-4,7-8,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWZNOCARJCKKCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1SCC(=O)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.